Cas no 672-76-4 (2-hydroxy-5-(propan-2-yl)cyclohepta-2,4,6-trien-1-one)
672-76-4 structure
Product Name:2-hydroxy-5-(propan-2-yl)cyclohepta-2,4,6-trien-1-one
2-hydroxy-5-(propan-2-yl)cyclohepta-2,4,6-trien-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-5-(propan-2-yl)cyclohepta-2,4,6-trien-1-one
- 2-Hydroxy-5-isopropyl-2,4,6-cycloheptatrien-1-one
- 2-Hydroxy-5-isopropyl-2,4,6-cycloheptatriene-1-one
- 2-hydroxy-5-propan-2-ylcyclohepta-2,4,6-trien-1-one
- Γ-THUJAPLICIN
- 2-hydroxy-5-(1-methylethyl)-2,4,6-cycloheptatrien-1-one
- 5-Isopropyl-tropolon
- 5-isopropyltropolone
- 5-isopropyl-tropolone
- NSC402794
- NSC43338
- 2-Hydroxy-5-isopropyl- 2,4,6-cycloheptatrienone
- 2-Hydroxy-5-isopropylcyclohepta-2,4,6-trien-1-one
- NSC 402794
- WLN: L7VJ BQ EY1&1
- THUJAPLICIN, A-
- C09905
- AKOS006276241
- 672-76-4
- 2,6-Cycloheptatrien-1-one, 2-hydroxy-5-isopropyl-
- 2-hydroxy-5-propan-2-yl-1-cyclohepta-2,4,6-trienone
- .gamma.-Thujaplicin
- CA2K6LJ2BV
- 2,4,6-Cycloheptatrien-1-one, 2-hydroxy-5-(1-methylethyl)-
- WKEWHSLZDDZONF-UHFFFAOYSA-N
- gamma-Thujaplicine
- MLS002608534
- 2-hydroxy-5-isopropyl-cyclohepta-2,4,6-trien-1-one
- pound-Thujaplicin
- CHEMBL1275999
- FT-0657915
- 2,6-Cycloheptatrien-1-one, 2-hydroxy-5-(1-methylethyl)-
- 2-oxidanyl-5-propan-2-yl-cyclohepta-2,4,6-trien-1-one
- gamma-Thujaplicin
- 2,4,6-Cycloheptatrien-1-one, 2-hydroxy-5-isopropyl-
- SCHEMBL10668692
- 4-08-00-00495 (Beilstein Handbook Reference)
- AI3-28399
- DTXSID2060969
- MLS002702822
- BDBM50330795
- SMR001527281
- Thujaplicin, .alpha.
- BRN 2044323
- NSC-402794
- NSC 18805
- CCG-35377
- NCIMech_000101
- NCI60_001566
- .gamma.-Thujaplicine
- A835689
- NSC 43338
- Q27108661
- UNII-CA2K6LJ2BV
- 2-Hydroxy-5-isopropyl-2,4,6-cycloheptatrien-1-one #
- THUJAPLICIN, ALPHA
- NSC-18805
- NSC18805
- NSC-43338
- CHEBI:10578
- THUJAPLICIN, ALPHA .gamma.-Thujaplicin .gamma.-Thujaplicine 5-Isopropyltropolone WLN: L7VJ BQ EY1&1 2,4,6-Cycloheptatrien-1-one, 2-hydroxy-5-(1-methylethyl)- 2,4,6-Cycloheptatrien-1-one, 2-hydroxy-5-isopropyl-
-
- Inchi: 1S/C10H12O2/c1-7(2)8-3-5-9(11)10(12)6-4-8/h3-7H,1-2H3,(H,11,12)
- InChI Key: WKEWHSLZDDZONF-UHFFFAOYSA-N
- SMILES: OC1C(C=CC(=CC=1)C(C)C)=O
Computed Properties
- Exact Mass: 164.08376
- Monoisotopic Mass: 164.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.0041 (rough estimate)
- Melting Point: 82°C
- Boiling Point: 231.67°C (rough estimate)
- Refractive Index: 1.5190 (estimate)
- PSA: 37.3
2-hydroxy-5-(propan-2-yl)cyclohepta-2,4,6-trien-1-one Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
672-76-4 (2-hydroxy-5-(propan-2-yl)cyclohepta-2,4,6-trien-1-one) Related Products
- 38094-79-0(2-hydroxy-3-propan-2-ylcyclohepta-2,4,6-trien-1-one)
- 499-44-5(Hinokitiol)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent